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Compound of Interest

Compound Name:
2-Bromo-4-fluorobenzylamine

hydrochloride

CAS No.: 289038-14-8

Cat. No.: B1271554

Get Quote

Before any handling of 2-Bromo-4-fluorobenzylamine hydrochloride, a comprehensive risk

assessment is mandatory. This compound is classified as hazardous, and understanding its

specific risks is the first step in mitigating them.[4]

The primary hazards are associated with its irritant and potentially corrosive properties. It is

crucial to recognize that this is not a benign substance; it demands respect and careful

handling.

Table 1: GHS Hazard Classification for 2-Bromo-4-fluorobenzylamine hydrochloride
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Hazard Class Hazard Statement Signal Word

Skin Corrosion/Irritation
H315: Causes skin
irritation.

Warning

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation.
Warning

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

H335: May cause respiratory

irritation.
Warning

Source: Consolidated data from multiple safety data sheets.[5][6][7]

Some data also indicates the potential for more severe hazards, including causing severe skin

burns and eye damage.[4] In situations with conflicting classifications, a prudent approach is to

adopt the more stringent safety precautions. Therefore, treating the compound as potentially

corrosive is the most responsible course of action.

The Hierarchy of Controls: A Proactive Safety
Strategy
Effective safety management relies on the "Hierarchy of Controls," a framework that prioritizes

the most effective measures for risk reduction. Relying solely on Personal Protective

Equipment (PPE) is the last line of defense and indicates a failure to implement more effective

controls.
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Hierarchy of Controls
(Most to Least Effective)

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

e.g., Fume Hood

Administrative Controls
(Change the way people work)

e.g., SOPs, Training

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

e.g., Gloves, Goggles
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Caption: The Hierarchy of Controls prioritizes safety measures.

For 2-Bromo-4-fluorobenzylamine hydrochloride, this means:

Engineering Controls: Always handle this compound within a certified chemical fume hood.

[8] This is non-negotiable. The fume hood contains the solid particles (dust) and any

potential vapors, preventing inhalation, which can cause respiratory irritation.[7] The air

velocity at the fan should be sufficient to capture dust effectively.[5] Ensure safety showers

and eyewash stations are readily accessible and tested regularly.[4]
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Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs)

for all tasks involving this chemical. All personnel must be trained on these SOPs and the

specific hazards of the compound before beginning work. Keep handling quantities to the

minimum required for the experiment.

Personal Protective Equipment (PPE): PPE is mandatory and supplements, but does not

replace, higher-level controls.

Personal Protective Equipment (PPE): The Final
Barrier
The correct selection and use of PPE are critical to prevent exposure. All PPE must be

inspected before use and removed carefully to avoid contaminating the user or the surrounding

area.

Table 2: Personal Protective Equipment (PPE) Selection Guide
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Body Part Required PPE
Rationale and
Specifications

Eyes/Face Chemical Safety Goggles

Protects against dust
particles and splashes.
Must conform to EN166 or
OSHA 29 CFR 1910.133
standards. A face shield
may be required for larger
quantities or splash risks.
[4][5][9]

Hands
Chemical-resistant gloves

(e.g., Nitrile)

Prevents skin contact, which

causes irritation or burns.[10]

Use powder-free gloves.

Gloves should be changed

regularly (e.g., every 30-60

minutes) or immediately if

contamination is suspected or

damage occurs.[10] For solids,

ensure gloves are suitable for

protection against undissolved

particles.[5]

Body Long-sleeved lab coat

Provides a barrier against

accidental spills. Gowns

should have closed fronts and

tight-fitting cuffs.[10]

Respiratory
Not required under normal

fume hood use

If engineering controls fail or

for large-scale use/spills, a

NIOSH/MSHA-approved

respirator with an appropriate

particulate filter is necessary.

[4][6] Users must be fit-tested

and trained.[10][11]

Source: Compiled from multiple safety resources.[4][5][6][9][10][11]
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Safe Handling and Storage Protocols
Adherence to methodical protocols minimizes the risk of exposure and accidents.

Protocol 1: Weighing and Handling the Solid Compound
Preparation: Don all required PPE as specified in Table 2. Ensure the chemical fume hood is

on and operating correctly.

Staging: Place all necessary equipment (spatula, weigh boat, container) inside the fume

hood before introducing the chemical. This minimizes movement in and out of the controlled

area.

Handling: Keep the stock container tightly closed when not in use.[12] Handle the solid

carefully to avoid generating dust.[5] Do not breathe the dust.[4] Use non-sparking tools.[12]

Weighing: Dispense the required amount into a weigh boat or secondary container. Close the

primary stock bottle immediately.

Post-Handling: Clean any residual dust from the spatula and work surface within the fume

hood. Dispose of contaminated weigh boats and gloves as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after handling is complete, even after

removing gloves.[4][6] Do not eat, drink, or smoke in the laboratory area.[4][12]

Storage Requirements
Proper storage is essential for maintaining chemical stability and preventing hazardous

reactions.

Location: Store in a cool, dry, and well-ventilated area.[4][12]

Container: Keep containers tightly closed to prevent moisture absorption and contamination.

[4][12]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[4][12]

Incompatible materials can lead to vigorous reactions, compromising safety.
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Security: Store in a locked-up area to restrict access to authorized personnel only.[4][12]

Emergency Procedures: A Plan for When Things Go
Wrong
Even with the best precautions, accidents can happen. A clear, well-rehearsed emergency plan

is vital.

Personal Exposure
Immediate action is required to minimize harm. The goal is to remove the chemical from the

body as quickly as possible.
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Personal Exposure Response

Exposure Occurs!

Skin or Eye Contact?

Inhalation?

No

Immediately flush with soap and water
for at least 15 minutes.

Remove contaminated clothing.

Yes

Immediately flush eyes with water
for at least 15 minutes, lifting eyelids.
Remove contact lenses if possible.

Yes (Eyes)

Ingestion?

No

Move to fresh air immediately.
If not breathing, give artificial respiration.

Yes

Do NOT induce vomiting.
Rinse mouth with water.

Yes

Seek Immediate Medical Attention
Call a Poison Center or Doctor

Click to download full resolution via product page

Caption: First aid workflow for personal exposure.
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Skin Contact: Immediately flush the contaminated skin with plenty of soap and water for at

least 15 minutes.[4][13] Remove all contaminated clothing and shoes while flushing.[4][14]

Seek immediate medical attention.[4]

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,

making sure to flush under the eyelids.[4] Remove contact lenses if present and easy to do

so.[4][15] Immediate medical attention is required as the material can cause severe damage.

[4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][6] If

breathing is difficult or has stopped, provide artificial respiration.[4][13] Seek immediate

medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and call a physician or

Poison Control Center immediately.[4][12]

Chemical Spills
The response to a spill depends on its size and the immediate risk.
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Chemical Spill Response Workflow

Spill Occurs

Assess Spill:
Is it large, unmanageable,

or are you unsure?

MAJOR SPILL

Yes

MINOR SPILL

No

Alert others and
Evacuate the area

Call Emergency Services
(e.g., 911) and EH&S

Secure the area from a safe
distance and await response team

Alert personnel in
the immediate area

Don appropriate PPE
(gloves, goggles, respirator if needed)

Use dry, inert absorbent material.
Avoid generating dust.

Sweep or vacuum up material.
Place in a sealed, labeled container.

Clean the spill area with water
and appropriate solvent.

Dispose of all materials
as hazardous waste.

Click to download full resolution via product page

Caption: Logical flow for responding to a chemical spill.
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Minor Spills: For small spills that you are trained and equipped to handle:

Alert personnel in the immediate area.[16]

Wear appropriate PPE, including respiratory protection if dust is airborne.[5]

Use dry clean-up procedures; avoid generating dust.[5]

Carefully sweep or vacuum the material.[5]

Place the spilled material and all cleanup supplies into a clean, dry, sealable, and properly

labeled container for disposal.[5][6]

Wash the area down with water and prevent runoff from entering drains.[5]

Major Spills: If the spill is large, if you are not comfortable cleaning it up, or if it has entered a

drain:

Evacuate the immediate area.[11][16]

Alert Emergency Services (e.g., call 911) and your institution's Environmental Health &

Safety (EH&S) office.[5][16]

Inform them of the location and nature of the hazard.[5]

Prevent others from entering the area.[16]

Waste Disposal
All waste containing 2-Bromo-4-fluorobenzylamine hydrochloride, including empty

containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous

waste.

Collection: Collect waste in suitable, closed, and clearly labeled containers.[4][6]

Disposal: Disposal must be handled by an approved and licensed waste disposal plant.[4]

Do not dispose of this chemical into the environment or down the drain.[4] The

recommended method is often incineration in a chemical incinerator equipped with an
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afterburner and scrubber.[17] Always follow all local, state, and federal regulations for

hazardous waste disposal.[17][18]

By understanding the hazards, implementing robust controls, and preparing for emergencies,

researchers can safely utilize 2-Bromo-4-fluorobenzylamine hydrochloride in their critical

work of drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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